Cas no 1190315-42-4 (6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde)

• Product Name: 6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde
• CAS No: 1190315-42-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4562206
• Update Time: 2025-05-25

6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-7-azaindole-4-carbaldehyde
• 6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

• Inchi： 1S/C9H8N2O2/c1-13-8-4-6(5-12)7-2-3-10-9(7)11-8/h2-5H,1H3,(H,10,11)
• InChI Key： QEQFMDOMOZRBHK-UHFFFAOYSA-N
• SMILES： C12NC=CC1=C(C=O)C=C(OC)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

Comprehensive Analysis of 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde (CAS No. 1190315-42-4)

The compound 6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde (CAS No. 1190315-42-4) is a highly specialized heterocyclic aldehyde with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolopyridine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its role in developing kinase inhibitors and antiviral agents, aligning with current trends in drug discovery for diseases like cancer and viral infections.

In recent years, the demand for heterocyclic compounds has surged, driven by their versatility in medicinal chemistry. 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde stands out due to its methoxy and aldehyde functional groups, which enable diverse chemical modifications. This adaptability is crucial for optimizing drug candidates, particularly in the context of structure-activity relationship (SAR) studies. The compound's CAS No. 1190315-42-4 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, 6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde is synthesized through multi-step organic reactions, often involving Vilsmeier-Haack formylation or palladium-catalyzed cross-coupling. These methods are widely discussed in academic literature, catering to chemists seeking efficient routes to N-heterocyclic aldehydes. The compound's stability under various conditions also makes it suitable for scale-up production, a key consideration for industrial applications.

Environmental and regulatory aspects of 6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde are equally important. Unlike many highly reactive aldehydes, this compound exhibits moderate stability, reducing risks associated with storage and handling. Its biodegradability profile is under investigation, addressing the rising demand for green chemistry solutions in the pharmaceutical sector. These features align with the industry's shift toward sustainable synthesis practices.

In conclusion, 6-methoxy-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde (CAS No. 1190315-42-4) represents a critical building block in modern drug discovery. Its structural uniqueness, synthetic accessibility, and potential applications in targeted therapies make it a compound of enduring interest. As research continues to uncover new uses for pyrrolopyridine derivatives, this aldehyde is poised to remain at the forefront of innovative chemical development.